Cas no 698-16-8 (α-Chlorobenzaldoxime)

• Product Name: α-Chlorobenzaldoxime
• CAS No: 698-16-8
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD02183500
• CID: 39605
• PubChem ID: 5706359
• Update Time: 2025-10-28

α-Chlorobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• o-Chlorobenzaldoxime
• alpha-Chlorobenzaldoxime
• A-CHLOROBENZALDOXIME
• N-Hydroxybenzenecarboximidoyl chloride
• N-Hydroxybenzimidoyl chloride
• α-Chlorobenzaldoxime
• (E)-2-chlorobenzaldehyde oxiMe
• BenzohydroximoylChloride
• -Chlorobenzaldoxime
• Chlorophenylmethanone oxime
• hydroxybenzenecarboximidoyl chloride
• Phenylchloromethanone oxime
• phenylchlorooxime
• AKOS006280749
• (Z)-N-hydroxybenzimidoyl chloride
• GYHKODORJRRYBU-VQHVLOKHSA-N
• (Z)-N-hydroxybenzenecarboximidoyl chloride
• (E)-N-Hydroxybenzimidoyl chloride
• N-hydroxybenzenecarbonimidoyl chloride
• C58137
• EN300-138201
• (E)-N-HYDROXYBENZENECARBONIMIDOYL CHLORIDE
• 698-16-8
• 934-16-7
• CS-0188413
• 81745-44-0
• 672-353-4

• MDL： MFCD02183500
• Inchi： 1S/C7H6ClNO/c8-7(9-10)6-4-2-1-3-5-6/h1-5,10H/b9-7-
• InChI Key： GYHKODORJRRYBU-CLFYSBASSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=N\O

Computed Properties

• Exact Mass: 155.01400
• Monoisotopic Mass: 155.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.21
• Melting Point: 48-52°C
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.55
• PSA: 32.59000
• LogP: 2.06120
• FEMA: 3153

α-Chlorobenzaldoxime Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Additional information on α-Chlorobenzaldoxime

Comprehensive Guide to α-Chlorobenzaldoxime (CAS No. 698-16-8): Properties, Applications, and Industry Insights

α-Chlorobenzaldoxime (CAS No. 698-16-8) is an organic compound belonging to the class of oxime derivatives, widely recognized for its versatile chemical properties and applications in synthetic chemistry. This compound, characterized by the presence of a chlorine atom and an oxime functional group attached to a benzene ring, has garnered significant attention in research and industrial sectors. Its molecular formula, C₇H₆ClNO, reflects a unique structural configuration that enables diverse reactivity patterns.

In recent years, the demand for α-Chlorobenzaldoxime has surged due to its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and manufacturers frequently search for terms like "α-Chlorobenzaldoxime synthesis", "CAS 698-16-8 applications", and "oxime derivatives in organic chemistry", highlighting its relevance in modern chemical workflows. The compound’s ability to participate in condensation, cyclization, and nucleophilic substitution reactions makes it invaluable for constructing complex molecular architectures.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. α-Chlorobenzaldoxime has been studied in the context of green chemistry, where researchers aim to minimize hazardous byproducts and optimize reaction efficiency. Questions like "How to improve the yield of α-Chlorobenzaldoxime?" or "Catalytic approaches for oxime formation" are frequently encountered in academic and industrial forums. Advances in catalytic systems, such as transition metal complexes or enzyme-mediated reactions, have opened new avenues for its production.

The physicochemical properties of α-Chlorobenzaldoxime (CAS No. 698-16-8) further underscore its utility. With a melting point range of 80–85°C and moderate solubility in polar solvents like ethanol and acetone, it offers practical handling advantages. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These attributes align with the growing demand for high-purity intermediates in pharmaceutical and fine chemical industries.

From an industrial perspective, α-Chlorobenzaldoxime is often discussed alongside custom synthesis and scale-up challenges. Companies specializing in contract research and toll manufacturing frequently address queries like "Bulk suppliers of CAS 698-16-8" or "Process optimization for oxime derivatives". Regulatory compliance, cost-effective production, and supply chain stability are critical considerations for stakeholders navigating this niche market.

Emerging applications of α-Chlorobenzaldoxime also extend to materials science, where its derivatives are investigated for polymer modification and coating technologies. The integration of oxime-functionalized compounds in smart materials and self-healing polymers represents a cutting-edge research area. Such innovations resonate with searches like "Oxime-based advanced materials" or "Functionalized benzene derivatives in nanotechnology", reflecting interdisciplinary interest.

In conclusion, α-Chlorobenzaldoxime (CAS No. 698-16-8) stands as a multifaceted compound with broad scientific and industrial implications. Its synthesis, applications, and evolving role in green chemistry and material science continue to inspire research and commercial exploration. By addressing common search queries and aligning with contemporary trends, this guide aims to provide a authoritative yet accessible resource for chemists, procurement specialists, and R&D professionals.